Cas no 143557-81-7 (Ethanolamine-13C2)

• Product Name: Ethanolamine-13C2
• CAS No: 143557-81-7
• MF: C₂H₇NO
• MW: 63.0683901309967
• CID: 1064991
• PubChem ID: 329759116
• Update Time: 2025-06-30

Ethanolamine-13C2 Chemical and Physical Properties

Names and Identifiers

• Ethanolamine-13C2
• 2-aminoethanol

• Inchi： 1S/C2H7NO/c3-1-2-4/h4H,1-3H2/i1+1,2+1
• InChI Key： HZAXFHJVJLSVMW-ZDOIIHCHSA-N
• SMILES： O[13CH2][13CH2]N

Experimental Properties

• Density: 1.045 g/mL at 25 °C
• Melting Point: 11 °C (lit.)
• Boiling Point: 170 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >

Ethanolamine-13C2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P260-P280-P301+P312+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2491 8 / PGIII
• WGK Germany：1
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on Ethanolamine-13C2

Ethanolamine-13C2: A Comprehensive Overview

Ethanolamine-13C2, also known by its CAS number 143557-81-7, is a compound of significant interest in various scientific and industrial applications. This compound is a stable isotope-labeled version of ethanolamine, where two of the carbon atoms are replaced with the carbon-13 isotope. The use of stable isotopes like ethanolamine-13C2 has become increasingly popular in recent years due to their unique properties and versatility in research and development.

The chemical structure of ethanolamine consists of an amino group (-NH2) attached to an ethyl group (-CH2CH2-) and a hydroxyl group (-OH). In the case of ethanolamine-13C2, two of the carbon atoms in this structure are replaced with carbon-13, making it a valuable tool for isotopic labeling in various fields. This modification does not alter the chemical properties of ethanolamine significantly but provides a distinct signature that can be detected using advanced analytical techniques such as mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy.

One of the most notable applications of ethanolamine-13C2 is in metabolic studies. Researchers use this compound to track biochemical pathways and monitor metabolic fluxes in living organisms. By incorporating ethanolamine-13C2 into cellular systems, scientists can observe how cells process and utilize this compound, providing insights into metabolic regulation and disease mechanisms. Recent studies have highlighted the importance of stable isotope labeling in understanding complex biological systems, making ethanolamine-13C2 an essential tool in this field.

In addition to metabolic research, ethanolamine-13C2 has found applications in drug development and pharmacokinetics. The ability to trace the fate of this compound within biological systems allows researchers to study drug metabolism, absorption, distribution, and excretion (ADME) processes. This information is crucial for optimizing drug design and ensuring therapeutic efficacy while minimizing adverse effects. The use of ethanolamine-13C2 in these studies has been supported by recent advancements in analytical chemistry, enabling precise quantification and detection of isotopically labeled compounds.

Ethanolamine itself plays a critical role in various biochemical processes, including the synthesis of phospholipids and neurotransmitters. As a precursor for these molecules, it is involved in cell membrane formation and neural signaling. The introduction of carbon-13 isotopes into ethanolamine creates a unique version that can be used to study these processes with unprecedented precision. For instance, researchers can use ethanolamine-13C2 to investigate how changes in cellular environments or genetic modifications affect lipid biosynthesis or neurotransmitter production.

The synthesis of ethanolamine-13C2 involves specialized chemical processes that ensure the precise incorporation of carbon-13 isotopes into the molecule. Traditional methods often rely on chemical synthesis routes that allow for controlled substitution of carbon atoms. However, recent advancements have explored alternative approaches, such as enzymatic synthesis or biotechnological methods, to produce this compound more efficiently. These innovations have not only improved the production process but also enhanced the purity and consistency of ethanolamine-13C2.

In terms of safety and handling, ethanolamine-13C2 is generally considered non-hazardous under normal conditions. However, like all chemicals used in research settings, proper precautions should be taken during storage and usage to ensure optimal performance and minimize any potential risks. Researchers are advised to follow standard laboratory protocols when working with this compound to maintain safety standards.

In conclusion, ethanolamine-CAS No 143557 81 7 stands out as a valuable tool in modern scientific research due to its unique properties as a stable isotope-labeled compound. Its applications span across metabolic studies, drug development, and biochemical investigations, making it an essential component for advancing our understanding of complex biological systems. As research continues to evolve, the role of ethanolamine-CAS No 143557 81 7 will undoubtedly expand further into new areas of scientific inquiry.